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Compound of Interest

Compound Name: Clofenotane

Cat. No.: B1669920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of clofenotane,
widely known as Dichlorodiphenyltrichloroethane (DDT), in various organic solvents. This
document is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development and environmental science, offering quantitative solubility
data, detailed experimental methodologies for its determination, and visual representations of
key processes and principles.

Core Concepts: Physicochemical Properties of
Clofenotane

Clofenotane (C14HoCls) is a crystalline organochlorine compound, renowned for its historical
use as an insecticide.[1] Its molecular structure imparts a high degree of lipophilicity, making it
practically insoluble in water but highly soluble in most organic solvents and fats.[1][2] This
characteristic is fundamental to its environmental persistence and bioaccumulation.

Key physicochemical properties are summarized below:
e Molecular Formula: C14H9sCls
e Molar Mass: 354.49 g/mol [3]

e Appearance: Colorless crystals or a white to off-white powder.[3][4]
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e Melting Point: 108.5 °C[5]
e Boiling Point: 260 °C (with decomposition)[5]

e Log Kow (Octanol-Water Partition Coefficient): 6.91, indicating high lipophilicity.[4]

Quantitative Solubility Data

The solubility of clofenotane varies significantly across different organic solvents, a reflection
of the "like dissolves like" principle of chemical solubility. Non-polar solvents generally exhibit a
higher capacity for dissolving this non-polar compound. The following table presents a
compilation of quantitative solubility data for clofenotane in a range of common organic

solvents.
Solvent Temperature (°C) Solubility ( g/100 mL)
Acetone 25 58
Benzene 25 78
Carbon Tetrachloride 25 45
Chlorobenzene 25 74
Cyclohexanone 25 116
Ethanol (95%) 25 2
Ethyl Ether 25 28

Data sourced from IARC Monographs, 1974.[3]

Experimental Protocols for Solubility Determination

The determination of clofenotane's solubility in organic solvents is typically achieved through
the saturation shake-flask method, a globally recognized and reliable technique for establishing
the thermodynamic solubility of a compound.

Principle of the Shake-Flask Method
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An excess of the solid compound (clofenotane) is equilibrated with a specific solvent at a

constant temperature. The resulting saturated solution is then carefully separated from the
undissolved solid, and the concentration of the dissolved clofenotane is quantified using a
suitable analytical technique.

Detailed Experimental Workflow

The following protocol outlines the key steps involved in determining the solubility of
clofenotane using the shake-flask method, integrating best practices from OECD guidelines
and analytical chemistry.

Materials and Equipment:

Analytical grade clofenotane (p,p'-DDT isomer is preferred for consistency)

e High-purity organic solvents

o Glass flasks with airtight stoppers (e.g., screw-cap Erlenmeyer flasks)

o Constant temperature orbital shaker or water bath

e Centrifuge

o Syringes and syringe filters (e.g., 0.22 um PTFE)

e Volumetric glassware

e Analytical balance

e Gas Chromatograph with an Electron Capture Detector (GC-ECD)

Procedure:

o Preparation: An excess amount of crystalline clofenotane is accurately weighed and added
to a glass flask containing a known volume of the organic solvent. The flask is then securely
sealed to prevent solvent evaporation.
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» Equilibration: The flask is placed in a constant temperature shaker bath and agitated for a
sufficient period to reach equilibrium. For hydrophobic compounds like clofenotane, an
equilibration time of 24 to 48 hours is recommended to ensure saturation.

o Phase Separation: After equilibration, the solution is allowed to stand at the same constant
temperature to permit the settling of undissolved clofenotane crystals. To ensure complete
separation of the solid and liquid phases, the sample is then centrifuged at a controlled
temperature.

o Sampling: A clear aliquot of the supernatant (the saturated solution) is carefully withdrawn
using a syringe fitted with a syringe filter to remove any remaining particulate matter.

» Quantification: The concentration of clofenotane in the filtered aliquot is determined by a
validated analytical method, most commonly Gas Chromatography with Electron Capture
Detection (GC-ECD), which offers high sensitivity for halogenated compounds.

Analytical Quantification by GC-ECD

o Standard Preparation: A series of calibration standards are prepared by dissolving known
amounts of clofenotane in the solvent of interest.

o Sample Preparation: The saturated solution aliquot is appropriately diluted with the same
solvent to fall within the linear range of the calibration curve.

o GC-ECD Parameters (lllustrative Example):
o Column: A non-polar capillary column (e.g., HP-5 or equivalent).
o Injector Temperature: 220 °C.
o Detector Temperature: 290 °C.

o Oven Temperature Program: Initial temperature of 120 °C held for 2 minutes, ramped at
10 °C/min to 270 °C and held for 1 minute, then ramped at 2 °C/min to a final temperature
of 290 °C and held for 3 minutes.[6]

o Carrier Gas: Nitrogen, at a constant flow rate.[6]
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» Data Analysis: The concentration of clofenotane in the sample is determined by comparing
its peak area to the calibration curve. The final solubility is then calculated, taking into
account any dilution factors, and is typically expressed in grams per 100 mL of solvent.

Visualizations

The following diagrams, generated using the DOT language, illustrate key aspects of the
solubility determination process and the underlying chemical principles.
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Experimental Workflow for Clofenotane Solubility Determination

Preparation & Equilibration

Add excess clofenotane to organic solvent in a sealed flask

;

Agitate at constant temperature for 24-48 hours to achieve equilibrium

Phase quaparation

Allow undissolved solid to settle

;

Centrifuge the solution to pellet remaining solid

;

Withdraw supernatant using a syringe with a PTFE filter

Quantification

y

Prepare calibration standards of clofenotane Dilute the filtered supernatant to a suitable concentration

>~

Analyze standards and sample by GC-ECD

;

Calculate solubility from the calibration curve

Click to download full resolution via product page

Caption: A detailed workflow of the shake-flask method for determining clofenotane solubility.
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Relationship Between Solvent Polarity and Clofenotane Solubility
Clofenotane (DDT)
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Caption: The influence of solvent polarity on the solubility of non-polar clofenotane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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